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Compound of Interest

Compound Name: Diiodogermane

CAS No.: 13573-08-5

Cat. No.: B084338

Get Quote

Executive Summary
Diiodogermane (

) is a volatile inorganic germanium compound belonging to the halogermane series. It serves
as a critical intermediate in the synthesis of organogermanes and as a precursor for the
chemical vapor deposition (CVD) of high-purity germanium films. Its spectroscopic signature is
defined by the interplay between the light Ge-H bonds and the heavy, polarizable Ge-I bonds,
resulting in distinct vibrational modes and nuclear magnetic resonance (NMR) shifts influenced
by the "heavy atom effect."

This guide provides a comprehensive analysis of the NMR, IR, and Raman data for

, grounded in the foundational work of Cradock and Ebsworth.

Structural & Symmetry Context
To interpret the spectroscopic data, one must first establish the molecular geometry.

adopts a distorted tetrahedral geometry with
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point group symmetry.

Symmetry Elements: Identity (

),

axis (bisecting the H-Ge-H and I-Ge-I angles), and two mirror planes (

containing

,

containing

).

Vibrational Degrees of Freedom: For

atoms, there are

normal modes of vibration.

Selection Rules: All 9 modes are Raman active; all are IR active (though some may be

weak).

Vibrational Mode Classification ( )
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Symmetry Species Activity Description

IR / Raman (Pol)

Symmetric Stretch (

), Scissoring (

)

Raman (Depol)
Torsion / Twisting (

)

IR / Raman (Depol)

Asymmetric Stretch (

), Rocking (

)

IR / Raman (Depol)
Wagging (

)

Vibrational Spectroscopy (IR & Raman)[1][2][3]
The vibrational spectrum of

is characterized by two distinct frequency domains: the high-frequency Ge-H stretching region
(~2100 cm⁻¹) and the low-frequency Ge-I stretching region (<300 cm⁻¹).

Infrared (IR) Spectrum
The IR spectrum is dominated by the Ge-H stretching vibrations. Unlike lighter analogues, the

heavy iodine atoms induce a shift in the deformation modes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequency (cm⁻¹) Intensity Assignment Mode Description

2110 – 2125 Strong

Asymmetric Ge-H

Stretch (

)

2100 – 2115 Strong

Symmetric Ge-H

Stretch (

)

830 – 860 Medium Scissoring / Bending

~ 260 Medium/Strong
Asymmetric Ge-I

Stretch

~ 200 Weak
Symmetric Ge-I

Stretch

Note: The Ge-H stretching frequencies in halogermanes are typically clustered near 2100

cm⁻¹.[1] The resolution of symmetric vs. asymmetric modes depends on the instrument and

physical state (gas vs. liquid).

Raman Spectrum
Raman spectroscopy is essential for observing the low-frequency Ge-I modes, which are often

obscured in standard mid-IR instruments.

Shift (cm⁻¹) Polarization Assignment Mode Description

2112 Polarized
Symmetric Ge-H

Stretch

205 Polarized (Strong)
Symmetric Ge-I

Stretch (Breathing)

265 Depolarized
Asymmetric Ge-I

Stretch

75 Depolarized I-Ge-I Bending
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Key Insight: The very strong Raman band at ~205 cm⁻¹ is the diagnostic fingerprint for the Ge-I

bond, corresponding to the symmetric breathing of the heavy iodine atoms against the

germanium center.

Nuclear Magnetic Resonance (NMR)[5][6]
Proton NMR ( )
The

NMR spectrum of

is simple due to the equivalence of the two protons, appearing as a singlet. However, the
chemical shift is counter-intuitive compared to chloro- or bromo-germanes due to the Heavy
Atom Effect (Spin-Orbit coupling) of Iodine.

Signal: Singlet (

)

Chemical Shift (

):3.5 – 4.2 ppm (in

or

)

Context: While electronegativity usually deshields protons (shifting them downfield, > 5

ppm for

), the large electron cloud of Iodine introduces diamagnetic shielding, keeping the shift
relatively high-field compared to the trend expected from electronegativity alone.

Coupling: No H-H coupling. Possible satellites from

(

, low abundance) are typically too broad to observe.

Germanium NMR ( )
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Properties: Quadrupolar nucleus (

), low sensitivity.

Shift: Highly sensitive to coordination environment.

exhibits a significant upfield shift relative to

due to the shielding effect of the iodide ligands.

Experimental Synthesis & Handling
The spectroscopic quality of

depends heavily on its purity. It is unstable toward oxidation and hydrolysis. The preferred
synthesis for spectroscopic grade material is the reaction of hydrogen iodide with
chlorogermanes or the controlled iodination of germane.

Synthesis Workflow (Cradock & Ebsworth Method)

GeH4 (Germane) GeH2Cl2
(Dichlorogermane)

AgCl / 25°C
(Chlorination)

GeH2I2
(Diiodogermane)

+ 2 HI
(Halide Exchange)

HCl (Gas)

HI (Hydrogen Iodide)

Click to download full resolution via product page

Figure 1: The synthesis pathway involves the conversion of germane to dichlorogermane,

followed by a halide exchange with HI to yield diiodogermane.[2][1][3][4][5][6][7][8][9][10][11]

Handling Protocols
Atmosphere: All transfers must be performed in a high-vacuum manifold or Argon-filled

glovebox (

ppm
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).

Solvents: NMR samples should be prepared in dried, degassed

or

.

Storage: Store at

in the dark to prevent disproportionation into

and

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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